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Compound of Interest

Compound Name: 2-Cyano-N-thiazol-2-yl-acetamide

Cat. No.: B181831

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Cyano-N-thiazol-2-yl-
acetamide, a heterocyclic compound with significant potential in medicinal chemistry. This
document covers its chemical identity, physicochemical properties, synthesis protocols, and
biological activities, with a focus on its applications in drug discovery and development.

Chemical Identity and Synonyms

The compound 2-Cyano-N-thiazol-2-yl-acetamide is a derivative of acetamide featuring a
cyano group and a thiazole ring. Its formal chemical nomenclature and various synonyms are
crucial for accurate identification in literature and databases.

IUPAC Name: 2-cyano-N-(1,3-thiazol-2-yl)acetamide[1]

Synonyms: A comprehensive list of synonyms for this compound is provided below to aid in
literature searches and material sourcing.
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Synonym Reference
2-Cyano-N-thiazol-2-yl-acetamide [1]
2-cyano-N-(thiazol-2-yl)acetamide [1]
2-cyano-N-1,3-thiazol-2-ylacetamide [1]
2-(cyanoacetylamino)thiazole [1]
N-(1,3-thiazol-2-yl)cyanoacetamide [1]
2-Cyano-N-(2-thiazolyl)acetamide [1]
MFCD00608535 [1]
ZSPNFPWMLPHDQS-UHFFFAOYSA-N [1]

Physicochemical Properties

Understanding the physicochemical properties of 2-Cyano-N-thiazol-2-yl-acetamide is
fundamental for its application in experimental settings and for computational modeling.
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Property Value Reference

Molecular Formula C6H5N30S [1112]

Molecular Weight 167.19 g/mol [1][2]

CAS Number 90158-62-6 [1]
InChl=1S/C6H5N30S/c7-2-1-

InChl 5(10)9-6-8-3-4-11-6/h3- [1]
4H,1H2,(H,8,9,10)
ZSPNFPWMLPHDQS-

InChlKey [1]
UHFFFAOYSA-N

SMILES C1=CSC(=N1)NC(=O)CC#N [1]

Computed XLogP3-AA 0.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor 4

Count

Rotatable Bond Count 2

Exact Mass

167.015333 g/mol

[1]

Monoisotopic Mass

167.015333 g/mol

[1]

Topological Polar Surface Area 94 A2 [1]
Heavy Atom Count 11

Formal Charge 0

Complexity 197 [1]

Experimental Protocols: Synthesis

The synthesis of 2-Cyano-N-thiazol-2-yl-acetamide can be achieved through the
condensation of 2-aminothiazole with a cyanoacetylating agent. Below is a representative
experimental protocol.
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Objective: To synthesize 2-Cyano-N-thiazol-2-yl-acetamide.
Materials:

e 2-Aminothiazole

o Ethyl cyanoacetate

e Pyridine (as a catalyst, optional)

» Ethanol (as a solvent)

e Hydrochloric acid (for workup)

e Sodium bicarbonate (for neutralization)

e Anhydrous magnesium sulfate (for drying)

o Standard laboratory glassware and apparatus for reflux and filtration.
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-aminothiazole (1 equivalent) in a suitable volume of absolute ethanol.

» Addition of Reagent: To the stirred solution, add ethyl cyanoacetate (1.1 equivalents). A
catalytic amount of pyridine can be added to facilitate the reaction.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours.
Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Pour the
reaction mixture into a beaker containing ice-cold water.

» Precipitation: Acidify the aqueous mixture with dilute hydrochloric acid to precipitate the
crude product.
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« Filtration and Washing: Collect the precipitate by vacuum filtration. Wash the solid with cold

water to remove any unreacted starting materials and water-soluble impurities.

» Neutralization: Suspend the crude product in water and neutralize with a saturated solution

of sodium bicarbonate.

 Final Filtration and Drying: Filter the neutralized product, wash with water, and dry under

vacuum over anhydrous magnesium sulfate.

 Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethanol/water, to yield pure 2-Cyano-N-thiazol-2-yl-acetamide.

General Synthesis Workflow:

Synthesis

2-Aminothiazole (Ethyl_cyanoacetate)

Condensation

Crude_Product

Recrystallization

Pure_Product
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Caption: Synthetic workflow for 2-Cyano-N-thiazol-2-yl-acetamide.

Biological Activity and Potential Applications

Derivatives of 2-Cyano-N-thiazol-2-yl-acetamide have demonstrated a range of biological
activities, highlighting their potential as scaffolds for the development of new therapeutic
agents.

Antimicrobial Activity: Several studies have explored the antimicrobial properties of compounds
derived from 2-cyano-N-arylacetamides. These derivatives have shown inhibitory effects
against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative
(e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, as well as antifungal activity
against species like Aspergillus flavus and Candida albicans. The mechanism of action is
thought to involve the disruption of essential cellular processes in microorganisms.

Anticancer Activity: Thiazole-containing compounds are a well-established class of anticancer
agents. Derivatives of 2-Cyano-N-thiazol-2-yl-acetamide have been investigated for their
cytotoxic effects against various cancer cell lines. Some derivatives have been shown to induce
apoptosis, the programmed cell death, in cancer cells. For instance, certain 1,3,4-thiadiazole
derivatives of acetamide have been found to activate caspase-3 and caspase-9, key enzymes
in the apoptotic pathway.[3] One study on a series of thiazole derivatives revealed that a
promising compound induced cell cycle arrest at the G2/M phase and pre-G1 apoptosis in
leukemia HL-60 cells.[4]

Enzyme Inhibition: The biological activity of these compounds is often attributed to their ability
to inhibit specific enzymes. While the precise targets for 2-Cyano-N-thiazol-2-yl-acetamide
itself are not extensively characterized in the available literature, its derivatives are known to
inhibit enzymes associated with cancer progression and receptors involved in inflammatory
responses.[5]

Drug Discovery Workflow:
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Caption: A generalized workflow for drug discovery using the core scaffold.

Conclusion

2-Cyano-N-thiazol-2-yl-acetamide represents a versatile chemical scaffold with significant

promise for the development of novel therapeutic agents. Its amenability to chemical
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modification allows for the generation of diverse libraries of derivatives with a wide range of
biological activities. Further research into the specific molecular targets and mechanisms of
action of this compound and its analogs is warranted to fully exploit its therapeutic potential.
This guide provides a foundational resource for researchers embarking on studies involving
this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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